Rotatable Bond Advantage Over Propan-1-ol Analog
The target compound possesses 4 rotatable bonds compared to 5 for the direct positional isomer 3-{[(3-chloro-2-fluorophenyl)methyl]amino}propan-1-ol (CAS 1520670-44-3, PubChem CID 75355457), representing a 20% reduction in conformational degrees of freedom [1][2]. This difference arises because the secondary alcohol hydroxyl is attached to an internal carbon (C2) rather than the terminal carbon (C3), eliminating one freely rotatable C-C bond. In drug discovery, each additional rotatable bond has been empirically correlated with an approximate 0.5 log unit decrease in oral bioavailability and reduced ligand binding efficiency due to entropic penalties upon target engagement [3]. The reduced rotatable bond count of the propan-2-ol scaffold therefore offers a measurable entropic advantage for downstream lead optimization programs.
| Evidence Dimension | Number of rotatable bonds (conformational flexibility) |
|---|---|
| Target Compound Data | 4 rotatable bonds (PubChem computed, Cactvs 3.4.6.11) [1] |
| Comparator Or Baseline | 5 rotatable bonds for 3-{[(3-chloro-2-fluorophenyl)methyl]amino}propan-1-ol, CAS 1520670-44-3, PubChem CID 75355457 [2] |
| Quantified Difference | Δ = 1 rotatable bond (20% reduction vs. comparator) |
| Conditions | Computed by Cactvs 3.4.6.11 / PubChem release 2019.06.18; identical computational methodology applied to both compounds |
Why This Matters
Fewer rotatable bonds reduce the conformational entropy penalty upon target binding, a parameter directly linked to improved ligand efficiency and higher probability of oral bioavailability in downstream lead compounds.
- [1] PubChem. Compound Summary: 1-{[(3-Chloro-2-fluorophenyl)methyl]amino}propan-2-ol, CID 75355456. Computed Properties section: Rotatable Bond Count = 4. https://pubchem.ncbi.nlm.nih.gov/compound/75355456 View Source
- [2] PubChem. Compound Summary: 3-{[(3-Chloro-2-fluorophenyl)methyl]amino}propan-1-ol, CID 75355457. Computed Properties section: Rotatable Bond Count = 5. https://pubchem.ncbi.nlm.nih.gov/compound/75355457 View Source
- [3] Veber DF, Johnson SR, Cheng HY, Smith BR, Ward KW, Kopple KD. Molecular properties that influence the oral bioavailability of drug candidates. J Med Chem. 2002;45(12):2615-2623. doi:10.1021/jm020017n View Source
